![molecular formula C15H14O4 B5704723 1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone](/img/structure/B5704723.png)
1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone
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Overview
Description
1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone, also known as DMPPE, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPPE is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone.
Mechanism of Action
The mechanism of action of 1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone is not fully understood. However, it has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to inhibit the activity of nuclear factor-κB, a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species and to increase the production of antioxidant enzymes. This compound has also been shown to inhibit the activity of enzymes that are involved in the breakdown of extracellular matrix proteins, which may contribute to its anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone is its relatively low toxicity, which makes it suitable for use in in vitro and in vivo studies. Additionally, this compound is relatively easy to synthesize and is stable under a wide range of conditions. However, one limitation of this compound is its relatively low solubility in water, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on 1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the efficacy of this compound in vivo and to identify the mechanisms by which it inhibits the growth of cancer cells. Additionally, this compound may have potential applications in the treatment of other inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are needed to determine the safety and efficacy of this compound in these applications. Finally, this compound may have potential applications as a probe in biochemical and physiological studies. Further studies are needed to identify the specific targets of this compound and to elucidate its mechanism of action.
Synthesis Methods
The synthesis of 1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone can be achieved through a multi-step process that involves the reaction of phenol and 4-methylbenzoyl chloride to form 4-methylphenyl phenyl ether. This intermediate product is then reacted with ethylene oxide to produce 1-(4-methylphenyl)-2-phenoxyethanol. Finally, the compound is oxidized using potassium permanganate to form this compound.
Scientific Research Applications
1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone has been studied extensively for its potential applications in scientific research. It has been shown to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been used as a probe in various biochemical and physiological studies.
properties
IUPAC Name |
1-(2,6-dihydroxy-4-methylphenyl)-2-phenoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-10-7-12(16)15(13(17)8-10)14(18)9-19-11-5-3-2-4-6-11/h2-8,16-17H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USBIMTXZHQUULO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)C(=O)COC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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